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Compound of Interest

Compound Name: 2,6-Dichloro-4-iodophenol

Cat. No.: B1308735 Get Quote

A Technical Guide to 2,6-Dichloro-4-iodophenol
CAS Number: 34074-22-1

This technical guide provides an in-depth overview of 2,6-Dichloro-4-iodophenol, a
halogenated aromatic compound. The document is intended for researchers, scientists, and

professionals in the fields of organic synthesis, medicinal chemistry, and drug development. It

consolidates key physicochemical data, detailed experimental protocols, and safety

information, presenting it in a structured and accessible format.

Physicochemical Properties
2,6-Dichloro-4-iodophenol is a solid organic compound characterized by a phenol ring

substituted with two chlorine atoms and one iodine atom.[1] These substitutions significantly

influence its chemical reactivity and physical properties.
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Property Value Source(s)

CAS Number 34074-22-1 [2]

Molecular Formula C₆H₃Cl₂IO [2]

Molecular Weight 288.9 g/mol [2]

Physical Form Solid (Yellow) [2]

Melting Point 91-92 °C [2]

Boiling Point 278.2 ± 40.0 °C (Predicted) [2]

Purity ≥98% [1]

Storage Ambient Temperature [1]
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[1]

Synthesis and Experimental Protocols
The primary route for synthesizing 2,6-Dichloro-4-iodophenol involves the electrophilic

iodination of 2,6-Dichlorophenol.

Experimental Protocol: Synthesis of 2,6-Dichloro-4-
iodophenol
This protocol details the synthesis from 2,6-Dichlorophenol using N-Iodosuccinimide (NIS) as

the iodinating agent.[2]

Materials:

2,6-Dichlorophenol (1.00 eq.)

N-Iodosuccinimide (NIS) (2.00 eq.)

Methanol (MeOH)

Ethyl Acetate (EtOAc)
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Saturated Saline Solution

Anhydrous Sodium Sulfate (Na₂SO₄)

Silica Gel

Petroleum Ether

Procedure:

Reaction Setup: Dissolve 2,6-Dichlorophenol (1.00 eq.) and N-Iodosuccinimide (2.00 eq.) in

methanol.

Reaction Execution: Stir the mixture at room temperature for 1 hour.

Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the

methanol.

Work-up: Redissolve the concentrated residue in ethyl acetate. Wash the organic layer three

times with a saturated saline solution.

Drying: Dry the separated organic layer over anhydrous sodium sulfate.

Final Concentration: Concentrate the dried organic layer under reduced pressure.

Purification: Purify the resulting residue by silica gel column chromatography, using 100%

petroleum ether as the eluent to afford 2,6-Dichloro-4-iodophenol as a yellow solid.[2]

Expected Yield: Approximately 59%.[2]
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Synthesis Workflow for 2,6-Dichloro-4-iodophenol
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Synthesis Workflow for 2,6-Dichloro-4-iodophenol
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Biological Activity and Potential Applications
Direct biological activity for 2,6-Dichloro-4-iodophenol is not extensively documented in peer-

reviewed literature. However, the activities of structurally related compounds provide insight

into its potential applications and areas for further research.

Role as a Synthetic Intermediate
Halogenated phenols are crucial intermediates in the synthesis of agrochemicals and

pharmaceuticals.[3][4][5] The functional groups of 2,6-Dichloro-4-iodophenol—a hydroxyl

group and three halogen atoms at different positions—offer versatile reactivity for creating more

complex molecules.[4] For instance, the related compound 2,6-dichloro-4-aminophenol serves

as a key intermediate in the synthesis of the benzoylurea insecticide, hexaflumuron.[6][7] The

iodine atom, in particular, is an excellent leaving group for transition metal-catalyzed cross-

coupling reactions, such as Suzuki and Sonogashira couplings, enabling the formation of

carbon-carbon bonds.[4][8]
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Logical Flow of Synthetic Applications

Inferred Biological Activity from Analogs
Enzyme Inhibition: A structurally similar compound, 2,6-dichloro-4-nitrophenol (DCNP), is a

potent and selective inhibitor of sulfotransferase (PST) enzymes.[9][10] These enzymes are

critical in the metabolism and detoxification of a wide range of xenobiotics and endogenous

compounds. DCNP has also been shown to inhibit certain alcohol dehydrogenases (ADHs)

and aldehyde dehydrogenases (ALDHs).[9] This suggests that 2,6-Dichloro-4-iodophenol
could be investigated for similar inhibitory activities.

Antioxidant and Anti-peroxidative Effects: A study on 2,6-diprenyl-4-iodophenol, which shares

the 4-iodophenol core, demonstrated potent inhibitory activity against mitochondrial lipid

peroxidation, suggesting that the 4-halogen group can enhance such effects.[11]

Uncoupling of Oxidative Phosphorylation: As a member of the chlorinated phenol class of

compounds, it may act as an uncoupler of oxidative phosphorylation, a mechanism that

disrupts the formation of ATP in cells.[12]

Safety and Toxicity Information
2,6-Dichloro-4-iodophenol is classified as a hazardous substance. Appropriate safety

precautions must be taken during handling, storage, and disposal. The following data is

compiled from available Safety Data Sheets (SDS).
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Hazard Type
GHS Hazard
Statement(s)

Precautionary
Statement(s)

Source(s)

Acute Toxicity

H302: Harmful if

swallowed.H332:

Harmful if inhaled.

P260: Do not breathe

dust/fume/gas/mist/va

pors/spray.P270: Do

not eat, drink or

smoke when using

this

product.P301+P310:

IF SWALLOWED:

Immediately call a

POISON CENTER or

doctor.

[1]

Skin Irritation
H315: Causes skin

irritation.

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.P302+P352

: IF ON SKIN: Wash

with plenty of soap

and water.

[1]

Eye Irritation
H319: Causes serious

eye irritation.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[1]

Respiratory Irritation H335: May cause

respiratory irritation.

P271: Use only

outdoors or in a well-

ventilated

area.P304+P340: IF

INHALED: Remove

person to fresh air and

[1]
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keep comfortable for

breathing.

General -

P403+P233: Store in

a well-ventilated

place. Keep container

tightly closed.P501:

Dispose of

contents/container to

an approved waste

disposal plant.

[1]

Note: The toxicological properties of this compound have not been fully investigated. All

handling should be performed by trained personnel in a controlled laboratory environment

using appropriate personal protective equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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